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Compound of Interest

Compound Name: 3-Decanol

Cat. No.: B075509 Get Quote

This document provides immediate, essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for the safe handling of 3-
Decanol in a laboratory environment. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory conduct.

Hazard Identification and Safety Summary
3-Decanol is a secondary alcohol that is classified as an irritant.[1] It is crucial to handle this

chemical with appropriate safety measures to prevent adverse health effects.

GHS Hazard Statements:

H319: Causes serious eye irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.
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Quantitative Data
Property Value

Molecular Formula C10H22O

Molecular Weight 158.28 g/mol [1]

Appearance Colorless to pale yellow liquid with a floral odor.

Boiling Point
Not explicitly available for 3-Decanol, but 1-

Decanol is 231-236 °C.

Flash Point
Not explicitly available for 3-Decanol, but 1-

Decanol is 82 °C.

Density
Not explicitly available for 3-Decanol, but 1-

Decanol is 0.829 g/cm³ (at 25 °C).

Oral LD50 (rat)
Not explicitly available for 3-Decanol, but 1-

Decanol is 4,720 mg/kg.[2]

Dermal LD50 (rabbit)
Not explicitly available for 3-Decanol, but 1-

Decanol is 3,560 mg/kg.[2]

Operational Protocols
Personal Protective Equipment (PPE)
Based on the potential hazards of 3-Decanol, the following PPE is mandatory when handling

this chemical:

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves.

Clothing: Wear appropriate protective clothing to prevent skin exposure.[3][4]
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Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or there is a

risk of inhaling vapors or mists, use a NIOSH/MSHA-approved respirator.

Safe Handling and Storage
Handling:

Ensure adequate ventilation in the handling area.[2]

Avoid contact with skin, eyes, and clothing.[2]

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Wash hands thoroughly after handling.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from heat, sparks, and flame.[3]

Spill and Emergency Procedures
3.1. Spill Cleanup Protocol

In the event of a 3-Decanol spill, follow these steps to ensure a safe and effective cleanup:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition from the area.

Contain the Spill: Use an inert absorbent material such as sand, diatomite, or a universal

binder to contain the spill.

Absorb and Collect: Carefully absorb the spilled material with the absorbent. Use non-

sparking tools to collect the absorbed material and place it into a designated, sealable, and

chemically compatible container for hazardous waste.
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Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Label the waste container as "Hazardous Waste: 3-Decanol" with the

associated hazards (e.g., Irritant) and store it in a designated hazardous waste storage area

pending disposal.

Report the Spill: Report the incident to your institution's Environmental Health and Safety

(EHS) office.

3.2. First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[3]

Inhalation: Move to fresh air. Get medical attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention

if symptoms occur.[3]

3.3. Firefighting Measures

Suitable Extinguishing Media: Use CO2, dry chemical, or foam for extinction.[3] Water mist

may be used to cool closed containers.[3]

Specific Hazards: Combustible material.[3] Containers may explode when heated.[3] Vapors

are heavier than air and may spread along floors, forming explosive mixtures with air on

intense heating.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Disposal Plan
All 3-Decanol waste, including contaminated materials, must be treated as hazardous waste.
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Waste Collection:

Collect all liquid and solid waste contaminated with 3-Decanol in a dedicated, leak-proof

container made of a material compatible with alcohols.

The container must have a tightly sealing cap.

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and "3-Decanol".

Indicate the associated hazards, such as "Irritant".

Storage:

Store the sealed waste container in a designated hazardous waste storage area, away

from incompatible materials.

Ensure the storage area is well-ventilated.

Disposal:

Dispose of the waste through a licensed waste disposal company, following all local,

regional, and national regulations.[2]

Do not empty into drains.[3]

Visual Workflow
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3-Decanol Spill Response Workflow

Immediate Actions

Containment & Cleanup

Post-Cleanup

Spill Occurs

Evacuate Area & Alert Others

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Absorbent

Absorb Material with Non-Sparking Tools

Collect Waste in a Labeled, Sealable Container

Decontaminate Spill Area

Store Waste for Proper Disposal

Report Incident to EHS

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for handling a 3-Decanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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